3-(N-benzylacetamido)-N-(1-cyano-1-methylpropyl)propanamide

• IUPAC Name: 3-[acetyl(benzyl)amino]-N-(2-cyanobutan-2-yl)propanamide
• InChI: InChI=1S/C17H23N3O2/c1-4-17(3,13-18)19-16(22)10-11-20(14(2)21)12-15-8-6-5-7-9-15/h5-9H,4,10-12H2,1-3H3,(H,19,22)
• InChI Key: HYCBWGUIDHIQJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C#N)NC(=O)CCN(CC1=CC=CC=C1)C(=O)C
• Molecular Formula: C17H23N3O2
• Molecular Weight: 301.4 g/mol

Description

3-(N-benzylacetamido)-N-(1-cyano-1-methylpropyl)propanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as BzATP and is a purinergic receptor agonist that has been shown to activate P2X7 receptors.

Mechanism of Action

BzATP acts as an agonist for P2X7 receptors, which are ion channels that are activated by extracellular ATP. When BzATP binds to P2X7 receptors, it causes the channels to open, which leads to the influx of calcium ions and the release of cytokines and other signaling molecules.
Biochemical and Physiological Effects:
The activation of P2X7 receptors by BzATP has been shown to have several biochemical and physiological effects. These include the release of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, the induction of apoptosis in certain cell types, and the stimulation of cell proliferation in others.

Advantages and Limitations for Lab Experiments

BzATP has several advantages as a research tool. It is a highly specific agonist for P2X7 receptors, which allows for the selective activation of these receptors in experiments. However, it also has some limitations, including its potential toxicity and the fact that it can be difficult to work with due to its low solubility in water.

Future Directions

There are several potential future directions for research involving BzATP. One area of interest is the development of new drugs that target P2X7 receptors, which could have applications in the treatment of various diseases, including cancer and autoimmune disorders. Another direction for research is the study of the role of P2X7 receptors in the central nervous system, where they have been implicated in several neurological disorders. Finally, there is also potential for the use of BzATP in the development of new diagnostic tools for certain diseases, such as tuberculosis.

Synthesis Methods

The synthesis of BzATP involves several steps, including the reaction of benzylamine with acetic anhydride to form N-benzylacetamide. This intermediate is then reacted with 1-cyano-1-methylpropylamine to form 3-(N-benzylacetamido)-N-(1-cyano-1-methylpropyl)propanamide.

Scientific Research Applications

BzATP has been studied for its potential applications in various scientific research fields. It has been shown to activate P2X7 receptors, which are involved in several physiological processes, including inflammation, apoptosis, and cell proliferation. BzATP can be used to study the role of P2X7 receptors in these processes and to develop new drugs that target these receptors.